2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

• IUPAC Name: 2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• InChI: InChI=1S/C13H16BFO4/c1-12(2)13(3,4)19-14(18-12)8-5-6-10(15)9(7-8)11(16)17/h5-7H,1-4H3,(H,16,17)
• InChI Key: DXOXOBZCGBHKJS-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C13H16BFO4
• DSSTOX Substance ID: DTXSID80675194
• Molecular Weight: 266.07 g/mol
• CAS RN: 882679-10-9

Description

“2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid” is a chemical compound with the molecular formula C11H15BFNO2. It is commonly used in the preparation of pharmaceuticals and chemical intermediates.

Physical And Chemical Properties Analysis

This compound is a solid at 20°C. The melting point ranges from 29.0 to 33.0 °C.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Crystal Structure : The compound has been synthesized as part of boric acid ester intermediates with benzene rings. Techniques such as FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction were employed to confirm the compound's structure. DFT calculations were performed to compare the molecular structures, revealing consistency between DFT-optimized structures and those determined by X-ray diffraction. This study highlights the compound's relevance in molecular structure research and conformational analysis (Huang et al., 2021).

Applications in Fluorescent Prochelators

• Development of Fluorescent Prochelators : A study introduced boronic ester-based fluorescent prochelators that respond to hydrogen peroxide and metal ions by decreasing fluorescence. These prochelators were observed to change fluorescence intensity in response to metal ions only after reaction with H₂O₂, demonstrating potential applications in sensing and imaging studies (Hyman & Franz, 2012).

Fluorescence Imaging and Sensing

• Benzoyl Peroxide Detection and Imaging : The compound was used in developing a near-infrared fluorescence off-on probe for detecting benzoyl peroxide in samples and fluorescence imaging in living cells and zebrafish. This probe showed high selectivity and sensitivity, underscoring the compound's utility in biological and chemical sensing applications (Tian et al., 2017).

Safety and Hazards

This compound may cause skin irritation (H315) and serious eye irritation (H319). Safety measures include thoroughly washing skin after handling, wearing protective gloves/eye protection/face protection, and seeking medical attention if skin or eye irritation persists.

Mechanism of Action

Target of Action

The primary targets of 2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid, also known as 3-Carboxy-4-fluorophenylboronic acid pinacol ester, are chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .

Mode of Action

The mode of action of this compound involves its interaction with its targets through a process known as Suzuki–Miyaura coupling . This process involves oxidative addition with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .

Biochemical Pathways

The biochemical pathways affected by this compound involve the Suzuki–Miyaura coupling reaction. This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .

Pharmacokinetics

It is known that the kinetics of similar boronic pinacol esters are dependent on the substituents in the aromatic ring and the ph, which strongly influences the rate of the reaction .

Result of Action

It is known that similar boronic pinacol esters can be used as reagents to borylate arenes .

Action Environment

The action, efficacy, and stability of this compound are influenced by environmental factors such as pH, which can considerably accelerate the reaction rate . Therefore, care must be taken when considering these boronic pinacol esters for pharmacological purposes .